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Compound of Interest

2'-OMe-dmf-G-CE-
Compound Name:
Phosphoramidite

Cat. No.: B12371647

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and synthesis of 2'-OMe-dmf-G-CE-Phosphoramidite, a critical building block in the chemical
synthesis of modified oligonucleotides for therapeutic and research applications.

Chemical Structure and Properties

2'-OMe-dmf-G-CE-Phosphoramidite is a chemically modified guanosine nucleoside
phosphoramidite. Its structure is designed for efficient incorporation into synthetic RNA
oligonucleotides, imparting desirable properties such as increased nuclease resistance and
enhanced binding affinity to target sequences.[1][2]

The key structural features of 2'-OMe-dmf-G-CE-Phosphoramidite are:

* A 2'-O-Methyl (2'-OMe) modification on the ribose sugar. This modification enhances the
nuclease resistance of the resulting oligonucleotide, a crucial feature for in vivo applications.
[3] It also increases the thermal stability of RNA-RNA duplexes.[2]

o A dimethylformamidine (dmf) protecting group on the exocyclic amine of the guanine base.
The dmf group is a labile protecting group that prevents unwanted side reactions during
oligonucleotide synthesis and is readily removed under mild deprotection conditions.[4]
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e A (-cyanoethyl (CE) protecting group on the phosphorus atom. This group protects the
phosphite triester during the coupling reaction and is removed during the final deprotection
step.

o Adiisopropylamino group attached to the phosphorus atom, which is displaced by the 5'-
hydroxyl group of the growing oligonucleotide chain during the coupling reaction.

o A4,4'-dimethoxytrityl (DMT) group protecting the 5'-hydroxyl of the ribose sugar. This acid-
labile group is removed at the beginning of each synthesis cycle to allow for the addition of
the next phosphoramidite.

The systematic IUPAC name for this compound is (2R,3R,4R,5R)-2-((bis(4-methoxyphenyl)
(phenyl)methoxy)methyl)-5-(2-(((E)-(dimethylamino)methylene)amino)-6-oxo-1,9-dihydro-6H-
purin-9-yl)-4-methoxytetrahydrofuran-3-yl (2-cyanoethyl) diisopropylphosphoramidite.

Visualization of the Chemical Structure

The following diagram illustrates the chemical structure of 2'-OMe-dmf-G-CE-
Phosphoramidite, highlighting its key functional groups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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